Cas no 2227868-80-4 (rac-(1R,2R)-2-(2,4-dimethylphenyl)cyclopropylmethanamine)

• Product Name: rac-(1R,2R)-2-(2,4-dimethylphenyl)cyclopropylmethanamine
• CAS No: 2227868-80-4
• Molecular Formula: C₁₂H₁₇N
• Molecular Weight: 175.270083189011
• CID: 6034772
• PubChem ID: 94556784

rac-(1R,2R)-2-(2,4-dimethylphenyl)cyclopropylmethanamine Properties

Names and Identifiers

• rac-(1R,2R)-2-(2,4-dimethylphenyl)cyclopropylmethanamine
• rac-[(1R,2R)-2-(2,4-dimethylphenyl)cyclopropyl]methanamine
• EN300-1802836
• 2227868-80-4

• InChIKey： YVRACSOGSVDYFG-CMPLNLGQSA-N
• Inchi： 1S/C12H17N/c1-8-3-4-11(9(2)5-8)12-6-10(12)7-13/h3-5,10,12H,6-7,13H2,1-2H3/t10-,12+/m0/s1
• SMILES： NC[C@@H]1C[C@H]1C1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 175.136099547g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 175.136099547g/mol
• Heavy Atom Count: 13
• Complexity: 178
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes